Cas no 27257-15-4 (1-methylpyrrolo[2,3-b]pyridine)

• Product Name: 1-methylpyrrolo[2,3-b]pyridine
• CAS No: 27257-15-4
• MF: C₈H₈N₂
• MW: 132.162521362305
• MDL: MFCD09743451
• CID: 250970
• PubChem ID: 583068
• Update Time: 2025-06-14

1-methylpyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine,1-methyl-
• 1-Methyl-7-azaindole
• 1-Methylpyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine,1-methyl
• N1-Methyl-7-azaindole
• N-methyl-1H-pyrrolo[2,3-b]pyridine
• N-methyl-7-azaindole
• 1H-Pyrrolo[2,3-b]pyridine, 1-methyl-
• ZVOCBNCKNQJAFL-UHFFFAOYSA-N
• 1-methyl-1H-pyrrolo(2,3-b)pyridine
• 1-Methyl-7-aza-1H-indole
• FCH869317
• AB51139
• ST2408825
• AX8059368
• (1-(methyl)-1H-pyrrolo[2,3-b]pyridine)
• SY060390
• 27257-15-4
• MFCD09743451
• FT-0646086
• SCHEMBL256379
• J-505013
• DS-0364
• AM20061827
• AKOS006331287
• DTXSID80342576
• CS-W001520
• 1-methylpyrrolo[2,3-b]pyridine

• MDL： MFCD09743451
• Inchi： 1S/C8H8N2/c1-10-6-4-7-3-2-5-9-8(7)10/h2-6H,1H3
• InChI Key： ZVOCBNCKNQJAFL-UHFFFAOYSA-N
• SMILES： N1(C)C=CC2=CC=CN=C12

Computed Properties

• Exact Mass: 132.06900
• Monoisotopic Mass: 132.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 1.3

Experimental Properties

• Density: 1.11
• Boiling Point: 254.2°C at 760 mmHg
• Flash Point: 107.6°C
• Refractive Index: 1.609
• PSA: 17.82000
• LogP: 1.57330

1-methylpyrrolo[2,3-b]pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1-methylpyrrolo[2,3-b]pyridine

Comprehensive Overview of 1-Methylpyrrolo[2,3-b]pyridine (CAS No. 27257-15-4): Properties, Applications, and Research Insights

1-Methylpyrrolo[2,3-b]pyridine (CAS No. 27257-15-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural features. This compound, also referred to as 1-methyl-7-azaindole, belongs to the pyrrolopyridine family, a class of nitrogen-containing fused-ring systems known for their versatile biological and chemical properties. Researchers and industries are increasingly exploring its potential in drug discovery, agrochemicals, and advanced material synthesis.

The molecular structure of 1-methylpyrrolo[2,3-b]pyridine combines a pyrrole ring fused with a pyridine ring, offering a rigid scaffold that enhances binding affinity in molecular interactions. This structural motif is particularly valuable in medicinal chemistry, where it serves as a privileged scaffold for designing kinase inhibitors, antiviral agents, and CNS-targeted therapeutics. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in targeted drug discovery and precision medicine.

In the context of green chemistry and sustainable synthesis, CAS 27257-15-4 has been investigated for its compatibility with eco-friendly catalytic methods. Researchers are optimizing routes such as microwave-assisted synthesis and flow chemistry to reduce waste and improve yields—addressing the growing demand for sustainable pharmaceutical manufacturing. These advancements align with global trends toward carbon-neutral chemical production, a frequently searched topic among academic and industrial chemists.

Beyond pharmaceuticals, 1-methylpyrrolo[2,3-b]pyridine exhibits promise in materials science. Its electron-rich aromatic system makes it a candidate for developing organic semiconductors and luminescent materials, areas gaining traction in OLED technology and flexible electronics. Startups and tech giants alike are investing heavily in these applications, driving searches for novel heterocyclic building blocks like this compound.

Analytical characterization of CAS 27257-15-4 typically involves techniques such as NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods ensure quality control for commercial suppliers, a critical concern for buyers searching for high-purity research chemicals. Discussions on platforms like ResearchGate often emphasize batch-to-batch consistency, reflecting user priorities.

Safety and handling protocols for 1-methylpyrrolo[2,3-b]pyridine follow standard laboratory practices, though it is not classified as hazardous under major regulatory frameworks. This distinguishes it from restricted compounds, making it accessible for broader research applications—a key point for scientists seeking non-controlled research compounds.

Future directions for 27257-15-4 research may explore its utility in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, two cutting-edge domains in drug development. As AI-driven molecular design grows, computational studies predicting its reactivity profiles (in silico modeling) could further accelerate its adoption.